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Compound of Interest

Compound Name: Broussochalcone B

Cat. No.: B190645 Get Quote

Broussochalcone B, a natural chalcone compound, has demonstrated significant potential as

an anticancer agent in a variety of preclinical studies. This guide provides a comparative

overview of its activity, offering researchers, scientists, and drug development professionals a

comprehensive resource to evaluate its efficacy in different cancer cell lines. The information is

presented through clear data summaries, detailed experimental protocols, and visual diagrams

of the key signaling pathways involved in its mechanism of action.

Quantitative Analysis of Cytotoxic Activity
The cytotoxic effect of Broussochalcone B, frequently referred to as Broussochalcone A in the

scientific literature, has been evaluated across several human cancer cell lines. The half-

maximal inhibitory concentration (IC50) values, a measure of the compound's potency, are

summarized in the table below.
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Cell Line Cancer Type IC50 (µM) at 48h Reference

Panc-1 Pancreatic 21.10 [1]

MiaPaCa-2 Pancreatic 27.20 [1]

HCT116 Colorectal
Not explicitly stated,

but activity confirmed
[1]

AGS Gastric
Activity confirmed, but

IC50 not specified
[1]

H460 Large Cell Lung
Activity confirmed, but

IC50 not specified
[1]

A498 Renal
Activity confirmed, but

IC50 not specified

ACHN Renal
Activity confirmed, but

IC50 not specified

Various Colon and

Liver Cancer Cell

Lines

Colon & Liver
Activity confirmed, but

IC50 not specified

Note: The activity of Broussochalcone B has been confirmed in the cell lines listed without a

specific IC50 value, indicating its potential as a subject for further quantitative investigation.

Signaling Pathways Modulated by Broussochalcone
B
Broussochalcone B exerts its anticancer effects by modulating several critical signaling

pathways involved in cell proliferation, survival, and apoptosis. The following diagrams illustrate

the key pathways affected by this compound.
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Wnt/β-catenin Pathway

Broussochalcone B

β-catenin

promotes

Phosphorylation
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TCF/LEF
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activates

Cell Proliferation

drives
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NR4A1 Signaling Pathway
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regulates
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FOXO3 Signaling Pathway
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General Experimental Workflow
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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